Cas no 1934645-82-5 (methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate)

• Product Name: methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate
• CAS No: 1934645-82-5
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD30197831
• CID: 5162810
• Update Time: 2025-05-25

methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-(3-hydroxy-1-propyn-1-yl)-, methyl ester
• methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate

• MDL： MFCD30197831
• Inchi： 1S/C10H9NO3/c1-14-10(13)9-8(5-3-7-12)4-2-6-11-9/h2,4,6,12H,7H2,1H3
• InChI Key： GBAYTFXDXIGLOK-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=CC=C1C#CCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate

Recent Advances in the Study of Methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate (CAS: 1934645-82-5)

Methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate (CAS: 1934645-82-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been identified as a key building block in the synthesis of pyridine-based derivatives, which are known for their diverse pharmacological properties. Recent research has explored its utility in the construction of heterocyclic scaffolds, which are often employed in the design of enzyme inhibitors and receptor modulators. The presence of both hydroxyl and alkyne functional groups in the molecule offers unique opportunities for further chemical modifications, making it a valuable tool for medicinal chemists.

One of the most notable advancements in the study of methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate is its application in the development of kinase inhibitors. Kinases are a critical target in cancer therapy, and recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase isoforms. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-2-carboxylate derivatives, including methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate, which showed selective inhibition of certain tyrosine kinases involved in tumor proliferation.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential in antimicrobial applications. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the synthesis of novel antimicrobial agents using methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate as a starting material. The resulting compounds exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, suggesting its utility in addressing the growing challenge of antibiotic resistance.

The synthetic pathways for methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate have also been a focus of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable synthesis of this compound. These developments are particularly important for its industrial-scale production, ensuring a reliable supply for further pharmacological studies.

Looking ahead, the potential of methyl 3-(3-hydroxyprop-1-yn-1-yl)pyridine-2-carboxylate in drug discovery appears promising. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable candidate for the development of new therapeutic agents. Future research is expected to explore its applications in other areas, such as neurodegenerative diseases and inflammatory disorders, further expanding its impact in the field of medicinal chemistry.